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Compound of Interest

Compound Name: Sesquimustard

Cat. No.: B1618809

For Researchers, Scientists, and Drug Development Professionals

WARNING: Sesquimustard is a highly toxic vesicant and a Schedule 1 chemical warfare
agent. All handling and disposal must be conducted by trained personnel in a designated and
appropriately equipped laboratory with strict adherence to all institutional, national, and
international regulations.

Introduction

Sesquimustard (1,2-Bis(2-chloroethylthio)ethane), also known as Agent Q, is a potent
vesicant and alkylating agent.[1][2][3] It is a colorless, crystalline solid in its pure form, although
it may appear pale brown when impure.[3][4] Due to its high toxicity and classification as a
Schedule 1 chemical under the Chemical Weapons Convention, extreme caution is paramount
when handling this compound for research and development purposes.[1][5] These application
notes provide detailed protocols for the safe handling, decontamination, and disposal of
Sesquimustard in a laboratory setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sesquimustard is provided in the
table below for easy reference.
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Property Value Reference
Chemical Formula C6H12CI2S2 [2][6]
Molecular Weight 219.20 g/mol [2]

White crystalline solid (pure);
Appearance ] [21[3114]
Pale brown (impure)

Odor Garlic-like [1]
Melting Point 56.5 °C [2][3]
Boiling Point Decomposes [1]
Vapor Pressure 3.5x 107* mm Hg at 25 °C [1]

Insoluble in water (slowly
. degrades); Soluble in alcohols,
Solubility o [2][3]
hydrocarbons, lipids, and

ethers.

Toxicity and Hazards

Sesquimustard is a powerful vesicant, meaning it causes severe blistering of the skin and
mucous membranes upon contact.[1] It is more potent than sulfur mustard (mustard gas).[1]
The toxic effects are mediated by its ability to act as a bifunctional alkylating agent, cross-
linking DNA and proteins, which leads to cellular damage and inflammation.[2] Exposure can
occur through dermal contact, inhalation, or ingestion.[1] The onset of clinical effects may be
delayed for 2 to 24 hours after exposure. When heated to decomposition, it emits highly toxic
fumes of sulfur oxides and chlorine.[1]

Personal Protective Equipment (PPE)

Strict adherence to proper PPE is mandatory when handling Sesquimustard. The following
PPE should be worn at all times in the designated handling area:

» Gloves: Double-gloving with chemically resistant gloves (e.g., butyl rubber, Viton) is required.
Gloves should be changed frequently and immediately upon any sign of contamination.
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e Gown/Lab Coat: A disposable, solid-front, back-closing gown made of a non-permeable
material (e.g., polyethylene-coated Tyvek).

o Eye Protection: Chemical splash goggles and a face shield.

o Respiratory Protection: A full-face respirator with a cartridge appropriate for organic vapors
and acid gases or a powered air-purifying respirator (PAPR) should be used, especially when
handling the solid material or creating solutions.

Experimental Protocols

All work with Sesquimustard must be performed within a certified chemical fume hood with a
face velocity of at least 100 feet per minute.

Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of Sesquimustard.

Materials:

Sesquimustard (solid)

e Anhydrous solvent (e.g., dichloromethane, chloroform)

¢ Volumetric flask with a ground-glass stopper

e Spatula

o Analytical balance (located within the fume hood or a glove box)

o Beaker

e Magnetic stir bar and stir plate

Procedure:

o Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate
height.
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Don all required PPE.

Carefully weigh the desired amount of solid Sesquimustard in a tared beaker on the
analytical balance.

Transfer the weighed solid to the volumetric flask.

Add a small amount of the solvent to the beaker to rinse any remaining solid and transfer the
rinsing to the volumetric flask.

Add approximately half of the final volume of the solvent to the volumetric flask.

Add a magnetic stir bar and loosely stopper the flask.

Stir the solution on a stir plate until the solid is completely dissolved.

Remove the stir bar using a magnetic retriever.

Add the solvent to the flask until the meniscus reaches the calibration mark.

Tightly stopper the flask and invert it several times to ensure a homogenous solution.

Label the flask clearly with the compound name, concentration, solvent, date, and your
initials.
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Stock Solution Preparation Workflow

Weigh Sesquimustard

'
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'
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'
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'

Mix Thoroughly

'

Label Flask

Click to download full resolution via product page

Workflow for preparing a stock solution of Sesquimustard.

Decontamination and Spill Cleanup

Immediate decontamination of any spill is critical to prevent exposure. A spill kit specifically for
Sesquimustard should be readily available in the laboratory.

Spill Kit Contents:

» Decontaminating solution (see Section 6.2)
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Absorbent pads

Dry decontaminating powder (e.g., a mixture of sodium bicarbonate and Fuller's earth)
Forceps or tongs for handling contaminated materials

Heavy-duty, labeled waste bags

Additional PPE

Decontamination Solutions

A freshly prepared 10% bleach solution followed by a 1% sodium thiosulfate solution can be

used for surface decontamination. For equipment, a solution of sodium ethoxide in ethanol can

be effective, but must be handled with care due to its flammability and reactivity.

Spill Cleanup Protocol (Small Spill <1g or 10 mL)

Evacuate and Alert: Immediately alert others in the laboratory and evacuate the immediate
area.

Don PPE: If not already wearing it, don the appropriate PPE, including respiratory protection.

Containment: For liquid spills, cover with absorbent pads. For solid spills, gently cover with a
dry decontaminating powder to avoid raising dust.

Decontamination:

o Solid Spill: Carefully collect the powder using forceps and place it in a labeled waste bag.
Wipe the area with a cloth dampened with the decontamination solution.

o Liquid Spill: Place absorbent pads over the spill. Once absorbed, use forceps to place the
pads in a labeled waste bag. Wipe the area with the decontamination solution.

Final Cleaning: Wipe the spill area again with the decontamination solution, followed by a
rinse with water and then a final wipe with a dry cloth.
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e Waste Disposal: All contaminated materials, including PPE, must be placed in the
designated hazardous waste container for Sesquimustard.

Small Spill Cleanup Protocol

Alert & Evacuate

'

Don PPE

'

Contain Spill

'

Decontaminate Area

'

Final Cleaning

'

Dispose of Waste

Click to download full resolution via product page

Protocol for cleaning up a small Sesquimustard spill.

Waste Disposal

All waste contaminated with Sesquimustard is considered hazardous waste and must be
disposed of according to strict institutional and national guidelines for Schedule 1 chemical
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agents.

Waste Segregation

Solid Waste: Contaminated gloves, gowns, absorbent pads, and other solid materials should
be collected in a dedicated, clearly labeled, puncture-resistant container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a
dedicated, clearly labeled, leak-proof container.

Sharps: Contaminated needles, syringes, and other sharps must be placed in a dedicated
sharps container for hazardous chemical waste.

Chemical Neutralization of Waste

For small quantities of Sesquimustard waste, chemical neutralization can be performed in a

fume hood before final disposal. Acommon method involves hydrolysis with hot water, followed

by the addition of a caustic solution like sodium hydroxide to raise the pH.[7] Another method

involves treatment with sodium in an inert solvent, which leads to desulfurization.[1][2]

Protocol for Hydrolysis-Based Neutralization:

In a fume hood, carefully add the Sesquimustard-containing waste to a reaction vessel
equipped with a stirrer.

Slowly add hot water (approximately 90°C) while stirring vigorously.

After a sufficient reaction time (which should be determined based on the scale of the
reaction), slowly add a solution of sodium hydroxide to raise the pH to between 10 and 12.[7]

Allow the reaction to complete, then test a small aliquot to confirm the absence of
Sesquimustard before packaging for disposal.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1618809?utm_src=pdf-body
https://www.peoacwa.army.mil/2017/05/11/neutralization-effective-in-destroying-chemical-agent/
https://pubchem.ncbi.nlm.nih.gov/compound/Sesquimustard
https://pubmed.ncbi.nlm.nih.gov/16846683/
https://www.benchchem.com/product/b1618809?utm_src=pdf-body
https://www.peoacwa.army.mil/2017/05/11/neutralization-effective-in-destroying-chemical-agent/
https://www.benchchem.com/product/b1618809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Waste Disposal Logical Flow
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Logical flow for the disposal of Sesquimustard waste.

Emergency Procedures

In case of skin contact:

e Immediately remove contaminated clothing.

o Wash the affected area with copious amounts of soap and water for at least 15 minutes.
o Seek immediate medical attention.

In case of eye contact:
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o Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.

o Seek immediate medical attention.

In case of inhalation:

o Move the individual to fresh air immediately.

e If breathing has stopped, perform artificial respiration.
o Seek immediate medical attention.

In case of ingestion:

e Do not induce vomiting.

» Rinse the mouth with water.

o Seek immediate medical attention.

All incidents, no matter how minor, must be reported to the appropriate environmental health
and safety personnel at your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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